Cas no 136382-30-4 (1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid
• CAS No: 136382-30-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD06800919
• CID: 1246089
• PubChem ID: 6504247
• Update Time: 2025-11-02

1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-(2-methoxyethyl)-
• 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid
• 1-(2-methoxyethyl)-1H-indole-2-carboxylicacid
• G44327
• A1-02044
• 1-(2-methoxyethyl)indole-2-carboxylic acid
• 1-(2-Methoxy-ethyl)-1H-indole-2-carboxylic acid
• BBL026374
• 136382-30-4
• NS-02601
• DB-389371
• Z335290662
• AKOS000113695
• CS-0217877
• STK691778
• MFCD06800919
• SCHEMBL7894118
• EN300-92016
• ALBB-028598

• MDL： MFCD06800919
• Inchi： 1S/C12H13NO3/c1-16-7-6-13-10-5-3-2-4-9(10)8-11(13)12(14)15/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： CBXBQARTZXRIHH-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=O)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46

1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid

Comprehensive Guide to 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid (CAS No. 136382-30-4)

1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid (CAS No. 136382-30-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This indole derivative is characterized by its unique methoxyethyl substitution, which enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications and compatibility with modern synthetic methodologies.

The molecular structure of 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid features an indole core coupled with a carboxylic acid functional group at the 2-position and a methoxyethyl side chain at the 1-position. This configuration imparts distinct chemical properties, such as improved stability and bioavailability, which are critical for its use in medicinal chemistry. The compound's CAS number 136382-30-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

One of the most compelling aspects of 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid is its role in the synthesis of bioactive molecules. Recent studies highlight its utility in developing small-molecule inhibitors and enzyme modulators, particularly in targeting neurological and inflammatory pathways. The growing demand for novel therapeutic agents has spurred interest in this compound, as it offers a scaffold for designing drug candidates with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid is also explored in material science and agrochemical research. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials with tailored properties. Furthermore, its derivatives are being investigated for their potential in crop protection and sustainable agriculture, aligning with global trends toward environmentally friendly solutions.

The synthesis of 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid typically involves multi-step organic reactions, including alkylation, carboxylation, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the needs of high-throughput screening and industrial-scale production. These innovations underscore the compound's relevance in modern chemical manufacturing.

From a commercial perspective, the market for 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid is expanding, driven by its applications in pharmaceutical intermediates and research chemicals. Suppliers and manufacturers are increasingly focusing on GMP-compliant production to meet the stringent quality standards required for preclinical and clinical studies. The compound's CAS registry number 136382-30-4 ensures traceability and compliance with global regulatory frameworks, such as REACH and FDA guidelines.

For researchers seeking reliable sources of 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid, it is essential to verify the supplier's credentials, including analytical data (e.g., HPLC, NMR) and certificates of analysis. Reputable vendors often provide customized solutions, such as bulk quantities or derivative synthesis, to support diverse research needs. Additionally, collaborations with academic and industrial partners can facilitate access to cutting-edge applications and proprietary technologies.

Looking ahead, the future of 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid appears promising, with ongoing investigations into its mechanistic insights and therapeutic potential. As the scientific community continues to explore indole-based compounds, this molecule is poised to play a pivotal role in advancing drug discovery and materials innovation. Its compatibility with green chemistry principles further enhances its appeal, aligning with the global push for sustainable and efficient chemical processes.

In summary, 1-(2-Methoxyethyl)-1H-indole-2-carboxylic acid (CAS No. 136382-30-4) represents a versatile and high-value compound with broad applications across multiple industries. Its unique structural features, coupled with its synthetic accessibility, make it a cornerstone in contemporary organic chemistry and applied research. Whether you are a chemist, biologist, or materials scientist, understanding this compound's properties and applications can unlock new opportunities for innovation and discovery.